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Compound of Interest

Compound Name: ML267

Cat. No.: B10763852

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the proper storage,

handling, and use of the ML267 compound, a potent inhibitor of Sfp phosphopantetheinyl

transferase (PPTase).
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Identifier Description CAS Number
Molecular

Formula

Molecular

Weight

ML267

A potent and

specific inhibitor

of Sfp-type

phosphopantethe

inyl transferase

(PPTase),

exhibiting

antibacterial

activity against

Gram-positive

bacteria.

1369761-53-8 C₂₀H₂₁ClF₃N₅OS 487.93 g/mol

Proper Storage and Handling
Proper storage and handling of ML267 are crucial to maintain its stability and ensure user

safety. While a specific Safety Data Sheet (SDS) for ML267 is not publicly available, the

following recommendations are based on information for structurally similar compounds and

general laboratory safety practices. Users should always refer to the Certificate of Analysis

(CofA) provided by the supplier for specific storage instructions.

Storage Conditions:

Form
Recommended Storage

Temperature
Additional Information

Solid (Powder) -20°C

Store in a tightly sealed

container, protected from light

and moisture.

In Solution -80°C

Prepare fresh solutions for

use. If storage is necessary,

aliquot into single-use vials to

avoid repeated freeze-thaw

cycles.
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Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation exposure.

Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

Avoid generating dust from the solid form.

First Aid:

Eyes: Immediately flush with plenty of water for at least 15 minutes.

Skin: Wash with soap and water.

Inhalation: Move to fresh air.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Signaling Pathway of Sfp PPTase and Inhibition by
ML267
Sfp phosphopantetheinyl transferase (PPTase) is a key enzyme in the biosynthesis of various

secondary metabolites in bacteria, including non-ribosomal peptides and polyketides. It

catalyzes the transfer of a 4'-phosphopantetheinyl (Ppant) moiety from coenzyme A (CoA) to a

conserved serine residue on a carrier protein domain of a non-ribosomal peptide synthetase

(NRPS) or polyketide synthase (PKS). This post-translational modification activates the carrier

protein, enabling it to tether the growing peptide or polyketide chain.

ML267 acts as a potent inhibitor of Sfp PPTase, thereby blocking the activation of NRPS and

PKS systems. This disruption of secondary metabolite biosynthesis is the basis for its

antibacterial activity against Gram-positive bacteria.
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Figure 1: Inhibition of Sfp PPTase by ML267.

Experimental Protocols
The following are detailed protocols for key experiments involving the ML267 compound.

Preparation of ML267 Stock Solution
Objective: To prepare a high-concentration stock solution of ML267 for use in various assays.

Materials:

ML267 powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Procedure:

Allow the ML267 vial to equilibrate to room temperature before opening.

Weigh the desired amount of ML267 powder in a sterile microcentrifuge tube.
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Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex briefly and sonicate if necessary to ensure complete dissolution.

Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.

Store the aliquots at -80°C.

Sfp PPTase Inhibition Assay (Gel-Based)
Objective: To determine the inhibitory activity of ML267 against Sfp PPTase by monitoring the

transfer of a fluorescently labeled Ppant group to a carrier protein.

Materials:

Purified Sfp PPTase

Purified apo-carrier protein (e.g., apo-AcpP)

Fluorescently labeled Coenzyme A (e.g., Rhodamine-CoA)

ML267 stock solution

Assay buffer (e.g., 50 mM HEPES, pH 7.5, 10 mM MgCl₂)

Quenching solution (e.g., 2x Laemmli sample buffer)

SDS-PAGE apparatus and reagents

Fluorescence gel scanner

Experimental Workflow:
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Prepare reaction mix:
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Add ML267 (or DMSO control)
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Figure 2: Workflow for the Sfp PPTase gel-based inhibition assay.

Procedure:
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Prepare a reaction mixture containing Sfp PPTase and apo-carrier protein in the assay

buffer.

Add varying concentrations of ML267 (or DMSO as a vehicle control) to the reaction mixture

and pre-incubate for 10-15 minutes at room temperature.

Initiate the reaction by adding fluorescently labeled CoA.

Incubate the reaction for a defined period (e.g., 30 minutes) at room temperature.

Stop the reaction by adding quenching solution.

Separate the reaction products by SDS-PAGE.

Visualize the gel using a fluorescence scanner. The transfer of the fluorescent Ppant group

will result in a fluorescently labeled carrier protein band.

Quantify the intensity of the fluorescent bands. The concentration of ML267 that inhibits the

enzyme activity by 50% (IC₅₀) can be determined by plotting the band intensity against the

inhibitor concentration.

Antibacterial Activity Assay (Broth Microdilution)
Objective: To determine the minimum inhibitory concentration (MIC) of ML267 against a target

bacterial strain.

Materials:

ML267 stock solution

Target bacterial strain (e.g., Staphylococcus aureus)

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland

Plate reader
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Procedure:

Prepare a serial two-fold dilution of ML267 in CAMHB in a 96-well plate.

Prepare a bacterial inoculum and dilute it to achieve a final concentration of approximately 5

x 10⁵ CFU/mL in each well.

Add the bacterial inoculum to each well containing the ML267 dilutions.

Include a positive control (bacteria in broth without ML267) and a negative control (broth

only).

Incubate the plate at 37°C for 18-24 hours.

Determine the MIC by visual inspection for the lowest concentration of ML267 that

completely inhibits visible bacterial growth. Alternatively, measure the optical density (OD) at

600 nm using a plate reader.

Quantitative Data Summary
Parameter Value Assay Reference

IC₅₀ (Sfp PPTase) 0.29 µM Biochemical Assay NIH Probe Report

IC₅₀ (AcpS PPTase) 8.1 µM Biochemical Assay NIH Probe Report

MIC (S. aureus) 1-2 µg/mL Broth Microdilution Published Literature

Solubility (PBS, pH

7.4)
< 1 µM Solubility Assay NIH Probe Report

Disclaimer: This document is intended for research use only. The information provided is based

on available scientific literature and should be used as a guide. Researchers should conduct

their own validation experiments and consult relevant safety guidelines.

To cite this document: BenchChem. [Application Notes and Protocols for ML267 Compound].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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